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Compound of Interest

Compound Name: PROTAC ER Degrader-3

Cat. No.: B15144141

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential handling and storage protocols for
PROTAC ER Degrader-3, a key intermediate in the synthesis of PROTAC Antibody
Conjugates (PACs). Adherence to these guidelines is crucial for maintaining the integrity,
stability, and performance of the compound in research and development applications.

Compound Information

Property Value Source
CAS Number 2158322-29-1 N/A
Molecular Weight 1220.41 g/mol [1]
Appearance Solid [2]

Intermediate for the synthesis
of PROTAC Antibody
] Conjugates (PACs) for
Primary Use ) [11[3]
targeted degradation of
Estrogen Receptor-alpha

(ER0)

Storage and Stability

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15144141?utm_src=pdf-interest
https://www.benchchem.com/product/b15144141?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9729011/
https://sciety-labs.elifesciences.org/articles/by?article_doi=10.1101/2025.07.29.667383
https://pmc.ncbi.nlm.nih.gov/articles/PMC9729011/
https://www.medchemexpress.com/Targets/PROTAC-linker%20Conjugate%20for%20PAC.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Proper storage is critical to prevent degradation and ensure the compound's stability. The

following table summarizes the recommended storage conditions for both the solid compound

and solutions.

Storage . .
Form Duration Recommendations
Temperature
Store in a tightly
] sealed container,
Solid -20°C Long-term ]
protected from light
and moisture.
Aliquot into single-use
Stock Solution -80°C Up to 6 months vials to avoid repeated

freeze-thaw cycles.[1]

-20°C

Up to 1 month

Aliquot into single-use
vials to avoid repeated

freeze-thaw cycles.[1]

Handling and Solution Preparation

PROTAC ER Degrader-3 is soluble in DMSO.[1] The following protocol outlines the general

procedure for preparing a stock solution.

Materials

PROTAC ER Degrader-3 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath
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Protocol for Reconstitution

o Equilibration: Allow the vial of solid PROTAC ER Degrader-3 to equilibrate to room
temperature before opening to prevent condensation.

e Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration.

» Dissolution: Vortex the vial thoroughly to dissolve the compound. To enhance solubility, the
tube may be gently warmed to 37°C and sonicated in an ultrasonic bath for a short period.[1]

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into single-use, light-
protected tubes. Store immediately at the recommended temperature (-80°C for long-term or
-20°C for short-term).

Experimental Workflow

The following diagram illustrates a general workflow for utilizing PROTAC ER Degrader-3 in a
cell-based assay, from initial handling to data analysis.
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General experimental workflow for a PROTAC-based cell assay.
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Mechanism of Action: General PROTAC Function

PROTAC ER Degrader-3 is an intermediate used to create bifunctional molecules that harness
the cell's natural protein disposal system, the Ubiquitin-Proteasome System (UPS), to degrade
a target protein. The diagram below illustrates this general mechanism.

PROTAC & E3 Ligase
Recycled

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: PROTAC ER Degrader-3 Handling
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144141#protac-er-degrader-3-handling-and-
storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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